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Compound of Interest

Compound Name: Varenicline-15N,13C,d2

Cat. No.: B12373396 Get Quote

For researchers, scientists, and professionals in drug development, the availability of high-

quality, isotopically labeled compounds is crucial for accurate and reliable experimental results.

Varenicline-15N,13C,d2, a stable isotope-labeled version of the smoking cessation drug

varenicline, serves as an essential internal standard in quantitative analyses. This technical

guide provides an in-depth overview of commercial suppliers, available quantitative data,

experimental considerations, and the core signaling pathways associated with varenicline.

Commercial Suppliers of Isotopically Labeled
Varenicline
Several reputable suppliers offer various isotopically labeled forms of varenicline. While the

specific Varenicline-15N,13C,d2 may be a custom request from some vendors, the following

companies are primary sources for related compounds and are likely to either stock or

synthesize this specific variant.
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Supplier
Product
Name

Catalog
Number

Purity
Isotopic
Enrichment

Available
Formats

MedChemEx

press

Varenicline-

15N,13C,d2
HY-10019S1

Not specified;

Certificate of

Analysis

provided

Not specified;

Certificate of

Analysis

provided

Inquire

CLEARSYNT

H

Varenicline

Stable

Isotopes

Not specified

Not specified;

Certificate of

Analysis

provided

Not specified;

Certificate of

Analysis

provided

Inquire

VIVAN Life

Sciences

Varenicline

13C2 15N2
VLDL-00024

Not specified;

CoA, MASS,

NMR & HPLC

reports

provided

Not specified;

Certificate of

Analysis

provided

Inquire

Shimadzu

[13C2,15N2]-

Varenicline

tartrate salt

C7713 ≥ 98.00 %[1]
≥ 99% 13C, ≥

98% 15N[1]

1 mg, 5 mg,

10 mg, 25

mg, 100 mg

BOC

Sciences

Varenicline-

[13C,15N]
BLP-007578

Not specified;

Certificate of

Analysis

provided

Not specified;

Certificate of

Analysis

provided

Inquire

Experimental Protocols: Application as an Internal
Standard
Varenicline-15N,13C,d2 is primarily utilized as an internal standard in quantitative analytical

methods, such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-

mass spectrometry (GC-MS).[2] The incorporation of stable isotopes (¹⁵N, ¹³C, and ²H) results

in a compound with a higher molecular weight than the unlabeled varenicline, but with nearly

identical physicochemical properties. This allows for its co-elution with the analyte of interest

and accurate quantification by correcting for variations in sample preparation and instrument

response.
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A general methodology for its use involves the following steps:

Preparation of Standard Solutions: A known concentration of Varenicline-15N,13C,d2 is

spiked into all samples, including calibration standards, quality controls, and unknown study

samples.

Sample Extraction: The biological matrix (e.g., plasma, urine) is subjected to an extraction

procedure, such as protein precipitation, liquid-liquid extraction, or solid-phase extraction, to

isolate varenicline and the internal standard.

Chromatographic Separation: The extracted sample is injected into an LC or GC system,

where varenicline and Varenicline-15N,13C,d2 are separated from other matrix

components.

Mass Spectrometric Detection: The eluent from the chromatograph is introduced into a mass

spectrometer. The instrument is set to monitor specific mass-to-charge ratio (m/z) transitions

for both the unlabeled varenicline and the isotopically labeled internal standard.

Quantification: The peak area ratio of the analyte to the internal standard is calculated for all

samples. A calibration curve is generated by plotting the peak area ratios of the calibration

standards against their known concentrations. The concentration of varenicline in the

unknown samples is then determined from this calibration curve.

Varenicline Signaling Pathways
Varenicline is a partial agonist of the α4β2 nicotinic acetylcholine receptor (nAChR) and a full

agonist of the α7 nAChR.[2] Its therapeutic effect in smoking cessation is primarily attributed to

its action on the α4β2 receptor, where it both provides a moderate level of stimulation to reduce

withdrawal symptoms and competitively inhibits the binding of nicotine, thereby blocking its

rewarding effects.[3][4] The activation of these receptors triggers downstream signaling

cascades that can influence neuronal survival and function.
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Caption: Varenicline's mechanism of action and downstream signaling pathways.

The binding of varenicline to nAChRs leads to an influx of calcium ions, which in turn activates

intracellular signaling pathways such as the PI3K-Akt and MAPK (including ERK1/2 and p38)

pathways.[2][5][6] These pathways are known to play crucial roles in promoting neuronal

survival and modulating synaptic plasticity. The partial agonism at the α4β2 receptor also

results in a moderate and sustained release of dopamine, which is thought to alleviate the

craving and withdrawal symptoms experienced during smoking cessation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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13c-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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